Cas no 41597-04-0 (Spiro[3.5]non-5-en-1-one)

• Product Name: Spiro[3.5]non-5-en-1-one
• CAS No: 41597-04-0
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 3979013
• PubChem ID: 12729096
• Update Time: 2025-04-24

Spiro[3.5]non-5-en-1-one Chemical and Physical Properties

Names and Identifiers

• Spiro[3.5]non-5-en-1-one
• 41597-04-0

• Inchi： 1S/C9H12O/c10-8-4-7-9(8)5-2-1-3-6-9/h2,5H,1,3-4,6-7H2
• InChI Key： PADYQEBDWNZUKT-UHFFFAOYSA-N
• SMILES： O=C1CCC21C=CCCC2

Computed Properties

• Exact Mass: 136.088815002Da
• Monoisotopic Mass: 136.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Additional information on Spiro[3.5]non-5-en-1-one

Exploring the Unique Properties and Applications of Spiro[3.5]non-5-en-1-one (CAS No. 41597-04-0)

Spiro[3.5]non-5-en-1-one (CAS No. 41597-04-0) is a fascinating spirocyclic ketone compound that has garnered significant attention in recent years due to its unique structural features and versatile applications. As researchers continue to explore novel organic building blocks for pharmaceutical and material science applications, this particular spiro compound stands out for its potential in various cutting-edge fields.

The molecular structure of Spiro[3.5]non-5-en-1-one features a distinctive spiro junction where two rings share a single carbon atom, creating a three-dimensional architecture that is highly desirable in modern drug discovery. This structural characteristic makes it particularly valuable as a scaffold molecule in medicinal chemistry, where researchers are constantly searching for novel frameworks that can improve drug-like properties.

Recent studies have highlighted the potential of Spiro[3.5]non-5-en-1-one derivatives in addressing some of today's most pressing healthcare challenges. With the growing interest in targeted therapies and precision medicine, this compound's unique geometry offers opportunities for developing more selective pharmaceutical agents. Its spirocyclic core can help reduce molecular flexibility, potentially leading to improved binding specificity and reduced off-target effects.

In the field of materials science, Spiro[3.5]non-5-en-1-one has shown promise as a precursor for advanced functional materials. The compound's rigid structure and potential for derivatization make it interesting for developing new organic electronic materials, particularly in the context of OLED technology and organic semiconductors. As the demand for more efficient and sustainable electronic devices grows, researchers are increasingly exploring such specialized organic compounds.

The synthesis of Spiro[3.5]non-5-en-1-one typically involves ring-closing metathesis or other cyclization strategies, which have been optimized in recent years to improve yields and selectivity. Modern green chemistry approaches are being applied to its production, addressing the growing industry demand for more sustainable synthetic methodologies. These advancements are particularly relevant as the chemical industry faces increasing pressure to reduce its environmental footprint.

Analytical characterization of Spiro[3.5]non-5-en-1-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm not only the compound's identity but also provide valuable information about its three-dimensional structure, which is crucial for understanding its reactivity and potential applications. The development of more sophisticated analytical tools has significantly enhanced our ability to study such complex molecules.

From a commercial perspective, the market for specialized spirocyclic compounds like Spiro[3.5]non-5-en-1-one has been growing steadily. Pharmaceutical companies and research institutions are increasingly seeking novel chemical entities with unique structural features, driving demand for such building blocks. The compound's CAS number (41597-04-0) serves as a unique identifier in global chemical databases, facilitating its tracking in research and commerce.

Recent patent literature reveals growing interest in Spiro[3.5]non-5-en-1-one and its derivatives, particularly in applications related to central nervous system disorders and anti-inflammatory agents. While specific therapeutic applications are still under investigation, the compound's structural features make it a promising candidate for addressing challenging biological targets. This aligns with current trends in drug discovery, where three-dimensional molecular architectures are increasingly favored over flat structures.

In academic research, Spiro[3.5]non-5-en-1-one has become a subject of interest for studying stereoelectronic effects and conformational control in organic molecules. Its rigid yet somewhat flexible structure provides an excellent platform for investigating fundamental chemical principles. These studies contribute to our broader understanding of molecular behavior, which has implications across multiple scientific disciplines.

Looking to the future, Spiro[3.5]non-5-en-1-one is likely to play an increasingly important role in both pharmaceutical and materials research. As synthetic methodologies continue to advance, allowing for more efficient production and derivatization of such compounds, we can expect to see expanded applications. The compound represents an excellent example of how fundamental organic chemistry continues to provide valuable tools for addressing modern scientific and technological challenges.

For researchers working with Spiro[3.5]non-5-en-1-one, proper handling and storage are essential to maintain its stability. While not classified as hazardous under normal conditions, standard laboratory safety protocols should always be followed when working with any chemical substance. The compound's stability profile and handling requirements make it suitable for use in various research settings.

The growing body of literature on spirocyclic compounds in general, and Spiro[3.5]non-5-en-1-one in particular, reflects the scientific community's recognition of their value. As we continue to face complex challenges in healthcare, energy, and materials science, such structurally unique molecules will undoubtedly play a crucial role in developing innovative solutions. The compound's combination of structural novelty and synthetic accessibility positions it as an important player in contemporary chemical research.